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Compound of Interest

Compound Name: (S)-Dimethyl 2-hydroxysuccinate

Cat. No.: B019899 Get Quote

(S)-Dimethyl 2-hydroxysuccinate, also known as Dimethyl L-(-)-malate, is the dimethyl ester

of L-malic acid.[1][2] Its value stems from the C2 stereocenter with a defined (S)-configuration,

which is derived from an inexpensive and readily available natural starting material.[3] This

molecule features three key functional groups: a secondary hydroxyl group and two methyl

esters, providing multiple reaction sites for synthetic transformations.[2]

Its appearance is typically a colorless to pale yellow liquid, and it is soluble in water and various

organic solvents, making it adaptable to a wide range of reaction conditions.[2]

Table 1: Physicochemical and Spectroscopic Identifiers
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Property Value Source(s)

CAS Number 617-55-0 [1][4]

Molecular Formula C₆H₁₀O₅ [1]

Molecular Weight 162.14 g/mol [1][4]

IUPAC Name
Dimethyl (2S)-2-

hydroxybutanedioate
[2][5]

Synonyms
Dimethyl (S)-(-)-malate, L-(-)-

Malic Acid Dimethyl Ester
[1][2][4]

Appearance
Colorless to almost colorless

clear liquid
[2]

Density 1.223 g/mL at 25 °C [4]

Refractive Index (n20/D) 1.435 [4]

Optical Rotation ([α]20/D) -6.5° (neat) [4]

SMILES
COC(=O)C--INVALID-LINK--

C(=O)OC
[4]

InChI Key
YSEKNCXYRGKTBJ-

BYPYZUCNSA-N
[2][4]

Structural Elucidation and Quality Control

The identity and purity of (S)-Dimethyl 2-hydroxysuccinate are confirmed using a standard

suite of analytical techniques.

NMR Spectroscopy (¹H and ¹³C): Confirms the molecular backbone and the presence of key

functional groups.

FTIR Spectroscopy: Identifies characteristic vibrational frequencies, such as the broad O-H

stretch for the hydroxyl group (~3400 cm⁻¹) and the strong C=O stretch for the ester groups

(~1730 cm⁻¹).
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Mass Spectrometry: Verifies the molecular weight and provides fragmentation patterns for

structural confirmation.[5]

Chiral HPLC/GC: Essential for determining enantiomeric purity (enantiomeric excess, e.e.),

ensuring the stereochemical integrity of the material.

Polarimetry: Measures the specific optical rotation, providing a quick and reliable

confirmation of the correct enantiomer.[4]

Section 2: Synthesis and Purification: A Validated
Protocol
The most direct and economically viable synthesis of (S)-Dimethyl 2-hydroxysuccinate is the

Fischer esterification of L-malic acid. This method leverages inexpensive starting materials and

a well-understood reaction mechanism.

Causality of the Experimental Design: The protocol below is designed as a self-validating

system. The use of excess methanol is crucial as it serves as both a reagent and a solvent,

driving the equilibrium towards the product side according to Le Châtelier's principle. The acid

catalyst protonates the carbonyl oxygen of the carboxylic acids, rendering them more

electrophilic and susceptible to nucleophilic attack by methanol. The final purification by

vacuum distillation is selected due to the compound's relatively high boiling point and to

prevent thermal decomposition that might occur at atmospheric pressure.[6]
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Caption: General workflow for the synthesis and purification of (S)-Dimethyl 2-
hydroxysuccinate.

Detailed Experimental Protocol: Fischer Esterification

Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, add L-malic acid (1.0 eq) and an excess of anhydrous methanol (10-20 eq).

Catalysis: Carefully add concentrated sulfuric acid (0.05-0.1 eq) dropwise to the stirring

suspension.

Reaction: Heat the mixture to reflux (approximately 65°C) and maintain for 4-8 hours.

Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography

(GC) until the starting material is consumed.

Solvent Removal: After cooling to room temperature, remove the excess methanol under

reduced pressure using a rotary evaporator.

Neutralization & Extraction: Dilute the residue with ethyl acetate. Carefully add saturated

aqueous sodium bicarbonate solution portion-wise until CO₂ evolution ceases and the

aqueous layer is neutral or slightly basic (pH 7-8). Transfer the mixture to a separatory

funnel, separate the layers, and extract the aqueous phase two more times with ethyl

acetate.

Washing and Drying: Combine the organic layers and wash sequentially with water and

brine. Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄).

Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure.

Purify the resulting crude oil by vacuum distillation (a reported boiling point is 104-108 °C at

1 mmHg) to yield (S)-Dimethyl 2-hydroxysuccinate as a colorless oil.[6]

Section 3: Applications in Asymmetric Synthesis
and Drug Development
The primary utility of (S)-Dimethyl 2-hydroxysuccinate is as a versatile chiral building block.

Its predefined stereochemistry allows for the efficient construction of complex, enantiomerically

pure molecules, a critical requirement in modern drug development.
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The Chiral Synthon Paradigm

By incorporating this molecule, chemists can transfer its existing stereocenter into a target

molecule. This strategy is often more efficient and cost-effective than establishing chirality

through asymmetric catalysis or resolving a racemic mixture later in a synthetic sequence. The

hydroxyl and ester functionalities serve as handles for a variety of transformations, including

nucleophilic substitution, oxidation, reduction, and acylation.

(S)-Dimethyl 2-hydroxysuccinate
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Caption: Strategic applications of (S)-Dimethyl 2-hydroxysuccinate as a versatile chiral

building block.

Case Study: Synthesis of HIV-1 Protease Inhibitors

(S)-Dimethyl 2-hydroxysuccinate has been utilized as a chiral synthon in the development of

novel inhibitors targeting HIV-1 protease.[4][6] In these syntheses, the molecule serves as a

central scaffold. The hydroxyl group can be converted into other functionalities or used as an

anchor point, while the esters can be hydrolyzed and coupled with other fragments. The

inherent (S)-stereochemistry at the C2 position is critical for achieving the correct three-

dimensional orientation required for potent binding to the enzyme's active site.

Application in Biodegradable Polymers

Derivatives of (S)-malic acid are valuable for creating biodegradable and biocompatible

polyesters, such as poly(malic acid) (PMLA).[3] (S)-Dimethyl 2-hydroxysuccinate is a direct
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precursor in this field. Through transesterification or polycondensation reactions, it can be

polymerized with various diols to create chiral polyesters. These materials are of significant

interest for advanced applications in:

Drug Delivery Systems: Encapsulating therapeutic agents for controlled release.

Tissue Engineering: Serving as biocompatible scaffolds for cell growth.

The chirality and functionality of the resulting polymers can influence their physical properties,

degradation rates, and interaction with biological systems.[3]

Section 4: Handling, Storage, and Safety
Proper handling and storage are critical to maintain the high purity and stereochemical integrity

of (S)-Dimethyl 2-hydroxysuccinate.

Table 2: Safety and Storage Recommendations

Parameter Recommendation Rationale

Storage Temperature 2-8°C

Minimizes potential

degradation and side

reactions.[4]

Atmosphere

Store under an inert

atmosphere (e.g., Argon,

Nitrogen)

Prevents slow oxidation and

reaction with atmospheric

moisture.

Container
Tightly sealed, appropriate for

chemical storage

Prevents contamination and

hydrolysis from ambient

moisture.

Incompatibilities

Strong oxidizing agents, strong

acids, strong bases, reducing

agents

Can react exothermically or

lead to decomposition.[7]

Primary Hazard
Causes serious eye irritation

(H319)

Appropriate personal

protective equipment (PPE),

including safety glasses or

goggles, is mandatory.[8]
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Conclusion
(S)-Dimethyl 2-hydroxysuccinate (CAS 617-55-0) is more than a simple chemical reagent; it

is a strategic tool for the efficient construction of complex chiral molecules. Its derivation from

the natural chiral pool provides an economical and reliable source of stereochemistry. For

researchers in drug discovery, medicinal chemistry, and materials science, a thorough

understanding of its properties, synthesis, and reactive potential is key to unlocking innovative

solutions for asymmetric synthesis challenges.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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